Cas no 1263470-27-4 (Topotecan-d6 Carboxylic Acid Sodium Salt)

Topotecan-d6 Carboxylic Acid Sodium Salt is a deuterated analog of topotecan carboxylic acid, designed for use as an internal standard in quantitative LC-MS/MS analysis. The incorporation of six deuterium atoms ensures minimal interference with the analyte, enhancing accuracy and reproducibility in pharmacokinetic and metabolic studies. Its sodium salt form improves solubility in aqueous and organic solvents, facilitating sample preparation. This compound is particularly valuable in drug development and clinical research, where precise quantification of topotecan and its metabolites is critical. High chemical purity and isotopic enrichment (>98%) ensure reliable performance in sensitive analytical applications.
Topotecan-d6 Carboxylic Acid Sodium Salt structure
1263470-27-4 structure
Product Name:Topotecan-d6 Carboxylic Acid Sodium Salt
CAS No:1263470-27-4
MF:C23H24N3NaO6
MW:467.479907035828
CID:1063306
PubChem ID:46783111
Update Time:2025-05-21

Topotecan-d6 Carboxylic Acid Sodium Salt Chemical and Physical Properties

Names and Identifiers

    • Topotecan-d6 Carboxylic Acid Sodium Salt
    • Topotecan-d6 Carboxy
    • CS-0371652
    • Topotecan carboxylic acid-d6 (sodium)
    • 1263470-27-4
    • Sodium (2S)-2-[1-({bis[(~2~H_3_)methyl]amino}methyl)-2-hydroxy-8-(hydroxymethyl)-9-oxo-9,11-dihydroindolizino[1,2-b]quinolin-7-yl]-2-hydroxybutanoate
    • HY-142318S
    • DTXSID40676167
    • sodium;(2S)-2-[1-[[bis(trideuteriomethyl)amino]methyl]-2-hydroxy-8-(hydroxymethyl)-9-oxo-11H-indolizino[1,2-b]quinolin-7-yl]-2-hydroxybutanoate
    • Inchi: 1S/C23H25N3O6.Na/c1-4-23(32,22(30)31)16-8-18-20-12(9-26(18)21(29)15(16)11-27)7-13-14(10-25(2)3)19(28)6-5-17(13)24-20;/h5-8,27-28,32H,4,9-11H2,1-3H3,(H,30,31);/q;+1/p-1/t23-;/m0./s1/i2D3,3D3;
    • InChI Key: MKNSEUWGSSBVQF-ZSZCRZDTSA-M
    • SMILES: [Na+].O[C@@](C(=O)[O-])(CC)C1=C(CO)C(N2CC3=CC4C(=C(C=CC=4N=C3C2=C1)O)CN(C([2H])([2H])[2H])C([2H])([2H])[2H])=O

Computed Properties

  • Exact Mass: 467.19394025g/mol
  • Monoisotopic Mass: 467.19394025g/mol
  • Isotope Atom Count: 6
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 6
  • Complexity: 861
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 137Ų

Topotecan-d6 Carboxylic Acid Sodium Salt Pricemore >>

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Topotecan-d6 Carboxylic Acid Sodium Salt Related Literature

Additional information on Topotecan-d6 Carboxylic Acid Sodium Salt

Topotecan-d6 Carboxylic Acid Sodium Salt (CAS No. 1263470-27-4): A Comprehensive Overview

Topotecan-d6 Carboxylic Acid Sodium Salt (CAS No. 1263470-27-4) is a deuterated derivative of topotecan, a well-known topoisomerase I inhibitor used in cancer therapy. This compound is specifically labeled with six deuterium atoms, enhancing its utility in pharmacokinetic studies and drug metabolism research. The sodium salt form of its carboxylic acid derivative ensures better solubility and stability, making it a valuable tool for analytical chemistry and biomedical research.

The growing demand for deuterated compounds like Topotecan-d6 Carboxylic Acid Sodium Salt is driven by their critical role in drug development and precision medicine. Researchers frequently search for terms such as "deuterated drug standards," "isotope-labeled pharmaceuticals," and "cancer research chemicals," reflecting the compound's relevance in modern scientific inquiries. Its application extends to LC-MS (liquid chromatography-mass spectrometry) and NMR (nuclear magnetic resonance) studies, where isotopic labeling is essential for accurate data interpretation.

One of the most compelling aspects of Topotecan-d6 Carboxylic Acid Sodium Salt is its role in cancer research. As a deuterated analog of topotecan, it helps scientists investigate the drug's metabolic pathways, bioavailability, and potential side effects. This aligns with current trends in personalized oncology, where understanding drug behavior at the molecular level is crucial. Searches for "deuterated cancer drugs" and "isotope-labeled therapeutics" often lead to discussions about compounds like this, highlighting their importance in advancing targeted cancer therapies.

In addition to its research applications, Topotecan-d6 Carboxylic Acid Sodium Salt is also used in quality control and regulatory compliance for pharmaceutical manufacturing. The deuterium labeling allows for precise tracking of the compound in complex biological matrices, ensuring reliable results in bioanalytical assays. This is particularly relevant given the increasing regulatory scrutiny on drug safety and efficacy, topics that dominate searches in the pharmaceutical industry.

The synthesis and characterization of Topotecan-d6 Carboxylic Acid Sodium Salt require advanced organic chemistry techniques, including deuterium exchange reactions and purification methods. These processes are often explored in academic and industrial settings, with search queries like "deuterium labeling techniques" and "synthesis of labeled compounds" reflecting this interest. The compound's high purity and stability make it a preferred choice for researchers aiming to minimize variability in their experiments.

From a market perspective, the demand for isotope-labeled compounds like Topotecan-d6 Carboxylic Acid Sodium Salt is expected to grow, driven by advancements in drug discovery and diagnostic technologies. The rise of biopharmaceuticals and theranostics has further amplified the need for specialized reagents that can support cutting-edge research. This trend is evident in the increasing number of publications and patents related to deuterated pharmaceuticals.

In summary, Topotecan-d6 Carboxylic Acid Sodium Salt (CAS No. 1263470-27-4) is a versatile and indispensable tool in modern pharmaceutical research. Its applications span cancer studies, drug metabolism, and analytical chemistry, making it a subject of significant interest for researchers and industry professionals alike. As the scientific community continues to explore the potential of isotope-labeled compounds, this deuterated derivative of topotecan will undoubtedly remain at the forefront of innovation.

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